
Technical Guide: Supply Chain & Specification
Analysis for CAS 951889-68-2

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5-(4-Chloro-2-methoxyphenyl)-5-

oxovaleric acid

CAS No.: 951889-68-2

Cat. No.: B3023930

Get Quote

Executive Summary
CAS 951889-68-2 is a specialized aryl-keto acid intermediate primarily utilized in medicinal

chemistry for the synthesis of SGLT2 inhibitor analogs and phenyl-alkyl-carboxylic acid

derivatives.[1][2] Its structural motif—a 4-chloro-2-methoxyphenyl ring linked to a valeric acid

chain via a ketone—serves as a critical scaffold for introducing lipophilic aryl groups into polar

pharmacophores.[1][2]

Currently, this compound is classified as a Fine Chemical / Building Block, available

predominantly from catalog suppliers in milligram-to-gram quantities.[1][2] Multi-kilogram

procurement typically requires a Custom Synthesis (CMO) engagement due to limited off-the-

shelf bulk inventory.[1]
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Key Metric Details

Chemical Name 5-(4-Chloro-2-methoxyphenyl)-5-oxovaleric acid

Molecular Formula C₁₂H₁₃ClO₄

Molecular Weight 256.68 g/mol

Primary Application

Intermediate for SGLT2 inhibitors (e.g.,

Empagliflozin analogs), Friedel-Crafts building

block.[1][2]

Supply Status
R&D Scale: Available (Stock). Bulk: Make-to-

Order.

Est. Price (R&D) $200 - $350 USD / 1g (Catalog Price)

Technical Profile & Synthesis Logic
Chemical Identity & Properties
The compound features a deactivated aromatic ring (due to chlorine) counter-balanced by an

activating methoxy group.[1] The ketone functionality at the C5 position of the valeric acid chain

renders it susceptible to reduction (to alcohols or methylenes) or reductive amination.

LogP (Predicted): ~2.5 – 3.0 (Moderate Lipophilicity)[1][2]

pKa (Predicted): ~4.5 (Carboxylic Acid)[1][2]

Solubility: Low in water; soluble in DMSO, Methanol, Ethyl Acetate.[2]

Synthetic Route (The "Why" Behind the Cost)
The most scalable route to CAS 951889-68-2 involves the Friedel-Crafts Acylation of 3-

chloroanisole with glutaric anhydride.[1][2] Understanding this route is crucial for vetting

suppliers; impurities from this process (e.g., regioisomers) define the quality grade.

Mechanism & Regioselectivity:

Starting Material: 3-Chloroanisole.[1][3]
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Reagent: Glutaric Anhydride (provides the 5-carbon chain).[1]

Catalyst: Aluminum Chloride (AlCl₃) or Zeolites.[1]

Regiochemistry: The methoxy group (-OMe) is a strong ortho/para director, while the chlorine

(-Cl) is a weak ortho/para director but deactivating.[1][2] The acylation occurs para to the

chlorine and ortho to the methoxy group (Position 6 of the ring), driven by the steric

hindrance at the other ortho-methoxy position (Position 2).[1]

Diagram 1: Synthesis Pathway & Regioselectivity The following diagram illustrates the

synthesis logic and potential isomeric impurities that must be controlled.
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Caption: Friedel-Crafts acylation route showing the preferential formation of CAS 951889-68-2

over minor regioisomers.

Quality Control & Specification Standards
When sourcing this compound, "purity >95%" is insufficient for drug development. You must

demand specific impurity profiling, particularly for the regioisomer described above.

Recommended Specification Sheet
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Test Parameter Acceptance Criteria Methodology

Appearance Off-white to pale yellow solid Visual

Purity (HPLC) ≥ 97.0% (Area %)
C18 Column, ACN/Water

Gradient

Regioisomer Content ≤ 1.5% H-NMR or Chiral HPLC

Loss on Drying ≤ 0.5% Gravimetric

Residue on Ignition ≤ 0.1%
Sulfated Ash (Critical if AlCl₃

used)

Identity Conforms to Structure 1H-NMR, MS

Self-Validating Protocol: Regioisomer Detection
Why: Commercial suppliers often co-elute isomers in standard HPLC.[1] Protocol: Use 1H-

NMR in DMSO-d6.

Diagnostic Signal: Look for the aromatic protons.[1] The product (1,2,4,5-substituted pattern)

will show two singlets (or weak doublets) in the aromatic region if the substitution is para to

Cl and ortho to OMe.[1][2]

Validation: If you see complex splitting (multiplets) inconsistent with a 1,2,4,5-substitution

pattern, the batch contains the unwanted isomer (acylation at the crowded C2 position).

Market Landscape: Suppliers & Pricing
Supplier Tiers
Suppliers are categorized by their ability to scale.[1] For CAS 951889-68-2, the market is

dominated by "Aggregators" who hold small stock and "CMOs" who synthesize on demand.[1]

[2]
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Supplier Type
Representative

Companies
Role Risk Profile

Tier 1: Catalog (Stock)
Bide Pharm, BLD

Pharm, Ambeed

Quick delivery (mg to

g scale).[1][2]

High batch-to-batch

variability.[1][2]

Tier 2: Global

Sourcing

MolPort,

ChemicalBook

(Aggregators)

Access to diverse

inventory.[1]

Long lead times;

indirect quality control.

Tier 3: Custom

Synthesis

Synblock, Wuxi

AppTec (Contract)

Bulk scale (kg); GMP

options.[1]

High upfront cost; 8-

12 week lead time.[1]

Price Analysis
Pricing for this CAS is highly volume-dependent due to the batch-process nature of Friedel-

Crafts reactions.[1][2]

Research Grade (1g - 5g):

Price: $200 - $350 USD per gram.[1]

Driver: Handling, packaging, and inventory holding costs.[2]

Pilot Scale (100g - 1kg):

Price: Est. $2,000 - $5,000 USD per kg.[1]

Driver: Raw material costs (3-Chloroanisole) and purification yield.[1]

Note: Prices drop precipitously >1kg because the synthesis is chemically efficient.

Procurement Decision Logic
Use the following workflow to determine your sourcing strategy based on development phase.
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Need CAS 951889-68-2
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Mandatory: Run H-NMR
Verify Regiochemistry

In Stock

Request Quote from CMO
(Custom Synthesis)

No Stock

Click to download full resolution via product page

Caption: Decision tree for sourcing CAS 951889-68-2, emphasizing the mandatory internal QC

step regardless of source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

